Cas no 2470438-36-7 (1-(4-methoxyphenyl)-1-(pyridin-2-yl)methanamine dihydrochloride)

• Product Name: 1-(4-methoxyphenyl)-1-(pyridin-2-yl)methanamine dihydrochloride
• CAS No: 2470438-36-7
• MF: C₁₃H₁₆Cl₂N₂O
• MW: 287.184941291809
• MDL: MFCD32710975
• CID: 5671025
• PubChem ID: 154878758
• Update Time: 2025-10-30

1-(4-methoxyphenyl)-1-(pyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4553260894
• (4-Methoxyphenyl)-pyridin-2-ylmethanamine;dihydrochloride
• EN300-27100598
• 2470438-36-7
• 1-(4-methoxyphenyl)-1-(pyridin-2-yl)methanamine dihydrochloride

• MDL： MFCD32710975
• Inchi： 1S/C13H14N2O.2ClH/c1-16-11-7-5-10(6-8-11)13(14)12-4-2-3-9-15-12;;/h2-9,13H,14H2,1H3;2*1H
• InChI Key： XCJQVCUCWSGZJG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)C(C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 286.0639685g/mol
• Monoisotopic Mass: 286.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(4-methoxyphenyl)-1-(pyridin-2-yl)methanamine dihydrochloride

1-(4-Methoxyphenyl)-1-(Pyridin-2-yl)Methanamine Dihydrochloride: A Comprehensive Overview

1-(4-Methoxyphenyl)-1-(Pyridin-2-yl)Methanamine Dihydrochloride, also known by its CAS number 2470438-36-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methanamine backbone with two distinct substituents: a 4-methoxyphenyl group and a pyridin-2-yl group. These substituents contribute to the compound's intriguing chemical behavior and biological activity.

The 4-methoxyphenyl group introduces electronic effects that enhance the compound's stability and reactivity. Methoxy groups are known for their ability to activate aromatic rings through electron-donating resonance effects, which can influence the compound's interaction with biological systems. On the other hand, the pyridin-2-yl group adds a nitrogen-containing heterocyclic structure, which can participate in hydrogen bonding and other non-covalent interactions. This combination makes the compound a promising candidate for various chemical reactions and biological assays.

Recent studies have explored the potential of 1-(4-Methoxyphenyl)-1-(Pyridin-2-yl)Methanamine Dihydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have utilized its unique structure to develop novel drugs targeting specific cellular pathways. For instance, its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C, making it suitable for high-temperature applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory procedures. The dihydrochloride salt form ensures good water solubility, which is advantageous for pharmacological studies where aqueous solutions are required.

The synthesis of 1-(4-Methoxyphenyl)-1-(Pyridin-2-yl)Methanamine Dihydrochloride involves a multi-step process that begins with the preparation of the corresponding amine precursor. The reaction typically employs nucleophilic aromatic substitution or coupling reactions to introduce the desired substituents. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to achieve high yields and purity.

Beyond its synthetic applications, this compound has shown promise in biological assays. For example, it has been tested for its ability to inhibit enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. Initial results indicate moderate inhibitory activity, suggesting that further optimization could lead to more potent drug candidates.

In conclusion, 1-(4-Methoxyphenyl)-1-(Pyridin-2-yl)Methanamine Dihydrochloride is a versatile compound with a wealth of potential applications in both academic research and industrial settings. Its unique structure, combined with favorable physical properties, positions it as an important building block in modern organic chemistry.